Cas no 19434-67-4 (Dimethyl 3,4-diphenylthiophene-2,5-dicarboxylate)
19434-67-4 structure
Product name:Dimethyl 3,4-diphenylthiophene-2,5-dicarboxylate
Dimethyl 3,4-diphenylthiophene-2,5-dicarboxylate Chemical and Physical Properties
Names and Identifiers
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- Dimethyl 3,4-diphenylthiophene-2,5-dicarboxylate
- SCHEMBL68469
- DTXSID60565529
- 19434-67-4
-
- Inchi： InChI=1S/C20H16O4S/c1-23-19(21)17-15(13-9-5-3-6-10-13)16(14-11-7-4-8-12-14)18(25-17)20(22)24-2/h3-12H,1-2H3
- InChI Key： LLXCQTYFSSLSIC-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 352.07693016Da
- Monoisotopic Mass: 352.07693016Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 426
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.8Ų
- XLogP3: 5.2
Dimethyl 3,4-diphenylthiophene-2,5-dicarboxylate Related Literature
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Padma Bukya,Zhong-Wen Liu,Kamaraju Seetha Rama Rao,David Raju Burri New J. Chem., 2019,43, 11871-11875
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Valentina Guerra,Chaoying Wan,Volkan Degirmenci,Jeremy Sloan,Dimitris Presvytis,Tony McNally Nanoscale, 2018,10, 19469-19477
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Zhongxu Wang,Jingxiang Zhao,Jingyang Wang,Carlos R. Cabrera,Zhongfang Chen J. Mater. Chem. A, 2018,6, 7547-7556
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Juan-Ramón Jiménez,Akira Sugahara,Masashi Okubo,Atsuo Yamada,Lise-Marie Chamoreau,Laurent Lisnard,Rodrigue Lescouëzec Chem. Commun., 2018,54, 5189-5192
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